Cas no 5554-50-7 (N-butyl-5-(2-fluorophenoxy)pentan-1-amine)

• Product Name: N-butyl-5-(2-fluorophenoxy)pentan-1-amine
• CAS No: 5554-50-7
• MF: C₁₅H₂₄FNO
• MW: 253.355567932129
• CID: 1597812
• PubChem ID: 2249791
• Update Time: 2025-04-21

N-butyl-5-(2-fluorophenoxy)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-butyl-5-(2-fluorophenoxy)pentan-1-amine
• 5554-50-7
• A1-06082
• DTXSID60367242

• Inchi： 1S/C15H24FNO/c1-2-3-11-17-12-7-4-8-13-18-15-10-6-5-9-14(15)16/h5-6,9-10,17H,2-4,7-8,11-13H2,1H3
• InChI Key： BGFHXXHHYBJIDO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCCCCCNCCCC

Computed Properties

• Exact Mass: 253.18432
• Monoisotopic Mass: 253.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 347.4°C at 760 mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.481
• PSA: 21.26